Cas no 919474-89-8 (Benzenemethanol, 3,5-bis[[3,5-bis(dodecyloxy)phenyl]methoxy]-)

Benzenemethanol, 3,5-bis[[3,5-bis(dodecyloxy)phenyl]methoxy]- structure
919474-89-8 structure
Product Name:Benzenemethanol, 3,5-bis[[3,5-bis(dodecyloxy)phenyl]methoxy]-
CAS No:919474-89-8
MF:C69H116O7
MW:1057.65516281128
CID:763090
PubChem ID:71425098
Update Time:2025-04-19

Benzenemethanol, 3,5-bis[[3,5-bis(dodecyloxy)phenyl]methoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 3,5-bis[[3,5-bis(dodecyloxy)phenyl]methoxy]-
    • [3,5-bis[(3,5-didodecoxyphenyl)methoxy]phenyl]methanol
    • 919474-89-8
    • (3,5-Bis((3,5-bis(dodecyloxy)benzyl)oxy)phenyl)methanol
    • DTXSID90843887
    • (3,5-Bis{[3,5-bis(dodecyloxy)phenyl]methoxy}phenyl)methanol
    • Inchi: 1S/C69H116O7/c1-5-9-13-17-21-25-29-33-37-41-45-71-64-51-62(52-65(55-64)72-46-42-38-34-30-26-22-18-14-10-6-2)59-75-68-49-61(58-70)50-69(57-68)76-60-63-53-66(73-47-43-39-35-31-27-23-19-15-11-7-3)56-67(54-63)74-48-44-40-36-32-28-24-20-16-12-8-4/h49-57,70H,5-48,58-60H2,1-4H3
    • InChI Key: DRMWMFAKYXMFFL-UHFFFAOYSA-N
    • SMILES: O(C1C=C(COC2C=C(CO)C=C(C=2)OCC2C=C(C=C(C=2)OCCCCCCCCCCCC)OCCCCCCCCCCCC)C=C(C=1)OCCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 1056.87210603g/mol
  • Monoisotopic Mass: 1056.87210603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 76
  • Rotatable Bond Count: 55
  • Complexity: 1030
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 26.2
  • Topological Polar Surface Area: 75.6Ų
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